Cas no 1268524-66-8 (Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate)

• Product Name: Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate
• CAS No: 1268524-66-8
• MF: C₂₁H₂₅ClN₂O₄S
• MW: 436.952203512192
• MDL: MFCD25977227
• CID: 2359643
• PubChem ID: 66824620
• Update Time: 2025-06-08

Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl-3-amino-4-((3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl)amino)-4-oxobutanoate
• SY263101
• tert-Butyl (S)-3-Amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethyl-2-thienyl]amino]-4-oxobutanoate
• Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate
• (S)-tert-Butyl 3-amino-4-((3-(4-chlorobenzoyl)-4,5- dimethylthien-2-yl)amino)-4-oxobutanoate
• SCHEMBL872772
• MFCD25977227
• (S)-tert-Butyl 3-amino-4-((3-(4-chlorobenzoyl)-4,5-dimethylthien-2-yl)amino)-4-oxobutanoate
• 1268524-66-8
• Butanoic acid, 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethyl-2-thienyl]amino]-4-oxo-, 1,1-dimethylethyl ester, (3S)-

• MDL： MFCD25977227
• Inchi： 1S/C21H25ClN2O4S/c1-11-12(2)29-20(17(11)18(26)13-6-8-14(22)9-7-13)24-19(27)15(23)10-16(25)28-21(3,4)5/h6-9,15H,10,23H2,1-5H3,(H,24,27)
• InChI Key： QIBRIFGAGUHNJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C(C)=C(C)SC=1NC(C(CC(=O)OC(C)(C)C)N)=O)=O

Computed Properties

• Exact Mass: 436.1223562g/mol
• Monoisotopic Mass: 436.1223562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: 4.3

Additional information on Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate

Comprehensive Overview of Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate (CAS No. 1268524-66-8)

Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate (CAS No. 1268524-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often abbreviated for convenience in scientific literature, belongs to a class of thiophene derivatives, which are widely studied for their bioactive properties. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate in synthetic chemistry.

The molecular structure of Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate includes a tert-butyl ester moiety, which is known for its stability and role in protecting carboxylic acids during synthetic processes. Additionally, the 4-chlorobenzoyl and dimethylthiophene groups contribute to its potential as a building block for more complex molecules, particularly in drug discovery. Researchers are increasingly exploring its utility in the development of small-molecule inhibitors and targeted therapies, aligning with current trends in precision medicine.

In recent years, the demand for high-purity intermediates like Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. This compound’s relevance is further highlighted by its potential role in addressing drug resistance, a hot topic in oncology and infectious disease research. Its structural complexity allows for modifications that could enhance bioavailability or target specificity, making it a subject of interest for academic and industrial labs alike.

From a synthetic perspective, the compound’s CAS No. 1268524-66-8 serves as a critical identifier for researchers sourcing materials for peptide coupling or heterocyclic synthesis. Its tert-butyl group offers advantages in solubility and purification, while the thiophene ring provides a platform for further functionalization. These attributes are particularly valuable in the design of kinase inhibitors, a rapidly growing area in pharmaceutical development.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many volatile or hazardous intermediates, Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate is typically handled under standard laboratory conditions, minimizing risks associated with its use. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics frequently searched by professionals seeking eco-friendly alternatives.

In summary, Tert-butyl 3-amino-4-[[3-(4-chlorobenzoyl)-4,5-dimethylthiophen-2-yl]amino]-4-oxobutanoate (CAS No. 1268524-66-8) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to material science—underscore its importance in addressing contemporary challenges in science and technology. As interest in personalized medicine and bioconjugation continues to rise, this compound is poised to remain a key player in innovative research endeavors.